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Compound of Interest

Compound Name: Ammonium dichromate

Cat. No.: B147842 Get Quote

This guide provides troubleshooting and frequently asked questions regarding the proper

disposal of ammonium dichromate waste in research laboratories. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with ammonium dichromate waste?

Ammonium dichromate is a hazardous substance with multiple risks. It is a strong oxidizer

and can cause fire or explosion, especially when in contact with combustible materials.[1][2][3]

[4] It is also highly toxic if swallowed or inhaled, causes severe skin burns and eye damage,

and may cause allergic skin or respiratory reactions.[1][5] Furthermore, it is a known

carcinogen, mutagen, and reproductive toxin.[1][6] The hexavalent chromium (Cr(VI)) present

in ammonium dichromate is particularly toxic and environmentally harmful.[3][6]

Q2: Can I dispose of small quantities of ammonium dichromate waste down the drain?

No, you should never dispose of ammonium dichromate waste down the drain.[2][7] It is very

toxic to aquatic life with long-lasting effects.[1] Due to its hazardous nature, it must be treated

as hazardous waste and disposed of according to federal, state, and local regulations.[7][8]

Q3: What are the immediate steps to take in case of an ammonium dichromate spill?
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In the event of a spill, the primary concern is to prevent its spread and avoid contact with

incompatible materials.

Minor Spills:

Immediately clean up all spills.

Avoid contact with combustible materials like paper, wood, or solvents.[2]

Wear appropriate personal protective equipment (PPE), including gloves, goggles, and a

lab coat.

Contain the spill with an inert absorbent material like sand or earth. Do not use

combustible materials like sawdust.[2]

Scoop the solid residue into a labeled, sealed container for disposal.[2]

Decontaminate the area with water.[2]

Major Spills:

Evacuate the area and move upwind.[2]

Alert emergency responders and inform them of the hazard.[2]

Prevent the spill from entering drains or waterways.[2]

Q4: Is it possible to neutralize ammonium dichromate waste in the lab before disposal?

Yes, it is highly recommended to neutralize ammonium dichromate waste in the lab to convert

the highly toxic hexavalent chromium (Cr(VI)) into the less toxic trivalent chromium (Cr(III)).

This is typically done by chemical reduction. However, always check with your institution's

Environmental Health and Safety (EHS) office before proceeding with any in-lab treatment of

hazardous waste to ensure compliance with local regulations.[9]

Q5: What chemicals can be used to neutralize ammonium dichromate waste?
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Reducing agents are used to neutralize ammonium dichromate. Common and effective

reducing agents for this purpose include:

Sodium bisulfite (or sodium metabisulfite)

Ferrous sulfate[10]

Quantitative Data Summary
The following table summarizes key quantitative data related to ammonium dichromate.

Parameter Value Reference

Chemical Formula (NH₄)₂Cr₂O₇ [6]

Molar Mass 252.07 g/mol [6]

Appearance Orange-red crystals [3][6]

Solubility in water 35.6 g/100 mL at 20 °C [6]

Decomposition Temperature
Starts to decompose at around

170-180 °C
[6][11]

OSHA Permissible Exposure

Limit (PEL) for Cr(VI)

5 µg/m³ (as an 8-hour time-

weighted average)
[12]

UN Number 1439 [13]

EPA Hazardous Waste

Number

D001 (Ignitability), D007

(Toxicity for Chromium)
[2]

Experimental Protocols
Protocol 1: Neutralization of Ammonium Dichromate Waste with Sodium Bisulfite

This protocol describes the reduction of hexavalent chromium (Cr(VI)) in ammonium
dichromate waste to trivalent chromium (Cr(III)) using sodium bisulfite, followed by

precipitation of chromium(III) hydroxide.

Materials:
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Ammonium dichromate waste solution

Sodium bisulfite (NaHSO₃) or sodium metabisulfite (Na₂S₂O₅)

Sulfuric acid (H₂SO₄), 3 M

Sodium hydroxide (NaOH), 3 M

pH indicator paper or a pH meter

Stir plate and stir bar

Beakers

Personal Protective Equipment (PPE): safety goggles, face shield, gloves (nitrile or

neoprene), lab coat

Procedure:

Preparation: Work in a well-ventilated fume hood. Wear all required PPE.

Acidification: Carefully and slowly add 3 M sulfuric acid to the ammonium dichromate
waste solution while stirring until the pH is between 2 and 3. This step is crucial for the

reduction reaction to proceed efficiently.

Reduction of Cr(VI): Slowly add a 10% excess of solid sodium bisulfite (or sodium

metabisulfite) to the acidified solution in small portions. The reaction is exothermic, so add

the reducing agent gradually to control the temperature. The orange-red color of the

dichromate ion will change to the green color of the chromium(III) ion, indicating the

completion of the reduction.

Precipitation of Cr(III): Once the solution is consistently green, slowly add 3 M sodium

hydroxide while stirring to raise the pH to between 8 and 9. This will precipitate the

chromium(III) as chromium(III) hydroxide (Cr(OH)₃), a grayish-green solid.

Separation: Allow the precipitate to settle. Decant the supernatant liquid and check its pH. If

the pH is between 6 and 9 and it is free of chromium, it may be permissible to dispose of it

down the drain with copious amounts of water, but always check local regulations first.
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Waste Disposal: Collect the chromium(III) hydroxide precipitate in a designated hazardous

waste container. Label the container clearly as "Chromium Hydroxide Waste" and arrange for

pickup by your institution's EHS department.

Visualizations
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Ammonium Dichromate Waste Generated
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Caption: Decision workflow for the proper disposal of ammonium dichromate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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